Cas no 1049031-97-1 (4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline)
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline
- 4-[5-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]aniline
- 4-(5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl)aniline
- Benzenamine, 4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]-
- 1049031-97-1
- 4-[3-(3-methoxyphenyl)-1H-1,2,4-triazol-5-yl]aniline
- AKOS005671214
- UULNSPQSCFFABT-UHFFFAOYSA-N
- starbld0034444
- VS-11655
- F2183-0065
- 4-(5-(3-Methoxyphenyl)-4H-1,2,4-triazol-3-yl)aniline
- AKOS002337188
-
- Inchi: 1S/C15H14N4O/c1-20-13-4-2-3-11(9-13)15-17-14(18-19-15)10-5-7-12(16)8-6-10/h2-9H,16H2,1H3,(H,17,18,19)
- InChI Key: UULNSPQSCFFABT-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(C2N=C(C3=CC=CC(OC)=C3)NN=2)C=C1
Computed Properties
- Exact Mass: 266.11676108g/mol
- Monoisotopic Mass: 266.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 76.8Ų
Experimental Properties
- Density: 1.261±0.06 g/cm3(Predicted)
- Boiling Point: 542.2±60.0 °C(Predicted)
- pka: 9.66±0.40(Predicted)
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2183-0065-2μmol |
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline |
1049031-97-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2183-0065-5μmol |
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline |
1049031-97-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2183-0065-10μmol |
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline |
1049031-97-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2183-0065-20μmol |
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline |
1049031-97-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2183-0065-1mg |
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline |
1049031-97-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2183-0065-2mg |
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline |
1049031-97-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2183-0065-3mg |
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline |
1049031-97-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2183-0065-4mg |
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline |
1049031-97-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2183-0065-5mg |
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline |
1049031-97-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2183-0065-10mg |
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline |
1049031-97-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline
Introduction to 4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline (CAS No. 1049031-97-1)
4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1049031-97-1, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a 1H-1,2,4-triazole moiety and a 3-methoxyphenyl substituent contributes to its unique chemical properties, making it a valuable scaffold for further chemical modifications and biological evaluations.
The compound's structure consists of an aniline core linked to a triazole ring, which is further substituted with a methoxyphenyl group. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for interactions with biological targets. The triazole ring is known for its stability and versatility in drug design, often serving as a key pharmacophore in various therapeutic interventions.
In recent years, there has been growing interest in exploring the pharmacological potential of triazole-containing compounds. The 1H-1,2,4-triazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The methoxyphenyl group, on the other hand, is known to enhance lipophilicity and metabolic stability, which are crucial factors in drug development. The combination of these features in 4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline makes it an attractive candidate for further investigation.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. These methods not only improve yield but also minimize side products, ensuring the purity of the final product. The synthesis process highlights the importance of modern chemical methodologies in producing complex molecules like 4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline.
Beyond its structural significance, 4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Researchers have been particularly interested in its potential as an inhibitor of kinases and other enzyme targets involved in cancer progression. The triazole moiety's ability to interact with metal ions and its overall stability make it an ideal candidate for designing small molecule inhibitors.
The aniline core of the compound also contributes to its pharmacological activity by facilitating interactions with biological targets. Anilines are well-known for their role in medicinal chemistry due to their ability to form hydrogen bonds and participate in hydrophobic interactions. This property is crucial for achieving high affinity and selectivity in drug design. The presence of both the triazole and aniline moieties in 4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline suggests that it may exhibit multiple modes of action.
In addition to its potential therapeutic applications, this compound has also been explored for its role in material science. The unique electronic properties of the triazole ring make it suitable for use in organic semiconductors and other advanced materials. Researchers are investigating how modifications to the methoxyphenyl group can influence the compound's electronic characteristics, paving the way for new applications in nanotechnology and electronics.
The ongoing research into 4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline underscores the importance of interdisciplinary collaboration between chemists and biologists. By combining synthetic chemistry expertise with biological evaluation techniques, scientists can accelerate the discovery of novel therapeutics. The compound's multifaceted potential makes it a valuable asset in the quest for new treatments across various disease areas.
The future direction of research on this compound will likely involve further optimization of its structure to enhance potency and selectivity. Computational methods such as molecular docking and quantum mechanics calculations will play a crucial role in guiding these efforts. Additionally, exploring new synthetic routes to improve scalability will be essential for moving towards clinical applications.
In conclusion, 4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline (CAS No. 1049031-97-1) represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse potential applications. Its unique combination of a triazole moiety and aniline core makes it a promising candidate for further development as a therapeutic agent or advanced material. As research continues to uncover new insights into its properties and applications,this compound is poised to make substantial contributions to science and medicine.
1049031-97-1 (4-[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)